Cas no 192869-50-4 (5H,6H,7H,8H-pyrido[4,3-d]pyrimidine)

• Product Name: 5H,6H,7H,8H-pyrido[4,3-d]pyrimidine
• CAS No: 192869-50-4
• MF: C₇H₉N₃
• MW: 135.166460752487
• MDL: MFCD09750159
• CID: 116256
• PubChem ID: 10932674
• Update Time: 2025-04-18

5H,6H,7H,8H-pyrido[4,3-d]pyrimidine Chemical and Physical Properties

Names and Identifiers

• 5,6,7,8-Tetrahydropyrido[4,3-d]pyrimidine
• 5,6,7,8-tetrahydro-pyrido[4,3-d]pyrimidine
• Pyrido[4,3-d]pyrimidine,5,6,7,8-tetrahydro-
• 1,3,6-Triazanaphthalene
• 5,6,7,8-Tetrahydropyridino[4,3-d]pyrimidine Hydrochloride
• 5H,6H,7H,8H-pyrido[4,3-d]pyrimidine
• AG-E-06319
• MolPort-002-052-546
• PubChem15503
• SureCN160968
• Pyrido[4,3-d]pyrimidine, 5,6,7,8-tetrahydro- (9CI)
• 5,6,7,8-Tetrahydropyrido[4,3-d]pyrimidine trifluoroacetate
• PYRIDO[4,3-D]PYRIMIDINE, 5,6,7,8-TETRAHYDRO-
• STXKJIIHKFGUCY-UHFFFAOYSA-N
• RW2645
• AB51364
• RP20211
• EN001694
• BC682213

• MDL： MFCD09750159
• Inchi： 1S/C7H9N3/c1-2-8-3-6-4-9-5-10-7(1)6/h4-5,8H,1-3H2
• InChI Key： STXKJIIHKFGUCY-UHFFFAOYSA-N
• SMILES： N1CC2C=NC=NC=2CC1

Computed Properties

• Exact Mass: 135.07977
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 10
• Rotatable Bond Count: 0
• Complexity: 115
• Topological Polar Surface Area: 37.8

Experimental Properties

• Density: 1.138±0.06 g/cm3 (20 ºC 760 Torr),
• Melting Point: 186-187 ºC (ethyl acetate )
• Boiling Point: 277.1±30.0 ºC (760 Torr),
• Flash Point: 121.4±24.6 ºC,
• Solubility: Soluble (311 g/l) (25 º C),
• PSA: 37.81

5H,6H,7H,8H-pyrido[4,3-d]pyrimidine Security Information

• Hazard Statement： H302-H315-H319-H332-H335
• Storage Condition：Keep in dark place,Inert atmosphere,2-8°C